Cas no 956722-57-9 (1-(2-methoxyethyl)piperidin-4-ylmethanamine)

• Product Name: 1-(2-methoxyethyl)piperidin-4-ylmethanamine
• CAS No: 956722-57-9
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD09864265
• CID: 1086283
• PubChem ID: 28063523
• Update Time: 2025-06-08

1-(2-methoxyethyl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-Methoxyethyl)piperidin-4-yl)methanamine
• [1-(2-methoxyethyl)piperidin-4-yl]methanamine
• 1-[1-(2-methoxyethyl)piperidin-4-yl]methanamine(SALTDATA: FREE)
• F2187-0063
• SCHEMBL11971970
• 1-[1-(2-Methoxyethyl)-4-piperidinyl]methanamine
• [1-(2-Methoxyethyl)-4-piperidinyl]methanamine, AldrichCPR
• CHEMBL4587517
• [1-(2-Methoxyethyl)-4-piperidinyl]methanamine
• FT-0745060
• 956722-57-9
• DTXSID30650830
• 1-[1-(2-METHOXYETHYL)PIPERIDIN-4-YL]METHANAMINE
• SB42644
• VS-0304
• MFCD09864265
• EN300-66453
• Z326179254
• AKOS000210378
• 1-(1-(2-methoxyethyl)piperidin-4-yl)methanamine
• CS-0257190
• G41736
• DB-032006
• 1-(2-methoxyethyl)piperidin-4-ylmethanamine

• MDL： MFCD09864265
• Inchi： 1S/C9H20N2O/c1-12-7-6-11-4-2-9(8-10)3-5-11/h9H,2-8,10H2,1H3
• InChI Key： DVRUPOLTRICBFA-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(CN)CC1

Computed Properties

• Exact Mass: 172.15800
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49000
• LogP: 0.94170

Additional information on 1-(2-methoxyethyl)piperidin-4-ylmethanamine

Introduction to 1-(2-Methoxyethyl)piperidin-4-ylmethanamine (CAS No. 956722-57-9)

1-(2-Methoxyethyl)piperidin-4-ylmethanamine, also known by its CAS number 956722-57-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structure of 1-(2-Methoxyethyl)piperidin-4-ylmethanamine makes it an intriguing candidate for various pharmacological studies, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The chemical structure of 1-(2-Methoxyethyl)piperidin-4-ylmethanamine consists of a piperidine ring substituted with a methoxyethyl group and a methylamine moiety. The methoxyethyl group introduces hydrophilic properties, which can influence the compound's solubility and bioavailability. The piperidine ring, a common scaffold in many pharmaceuticals, provides a flexible and versatile platform for further chemical modifications and derivatizations. These structural features contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, significant advancements have been made in understanding the biological activities of 1-(2-Methoxyethyl)piperidin-4-ylmethanamine. Studies have shown that this compound exhibits potent binding affinity to several important receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors. These receptors play crucial roles in regulating mood, cognition, and motor function, making 1-(2-Methoxyethyl)piperidin-4-ylmethanamine a promising candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

Beyond its potential in CNS disorders, 1-(2-Methoxyethyl)piperidin-4-ylmethanamine has also shown promise in metabolic diseases. Research has indicated that this compound can modulate key metabolic pathways, such as glucose metabolism and lipid homeostasis. For instance, studies have demonstrated that 1-(2-Methoxyethyl)piperidin-4-ylmethanamine can enhance insulin sensitivity and reduce inflammation in adipose tissue, suggesting its potential as a therapeutic agent for type 2 diabetes and obesity.

The pharmacokinetic properties of 1-(2-Methoxyethyl)piperidin-4-ylmethanamine have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(2-Methoxyethyl)piperidin-4-ylmethanamine in various therapeutic applications. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in symptoms related to CNS disorders and metabolic diseases. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

In conclusion, 1-(2-Methoxyethyl)piperidin-4-ylmethanamine (CAS No. 956722-57-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.